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Abstract
Sachaliside, also known as (E)-Triandrin, is a naturally occurring O-acyl carbohydrate found in

various plant species, including Rhodiola rosea, Camellia sinensis, and Camellia reticulata.[1]

[2] Emerging research suggests that sachaliside possesses a range of biological activities,

with a notable influence on neurological processes. This technical guide provides a

comprehensive overview of the current understanding of sachaliside's biological effects, with a

focus on its impact on cellular signaling pathways and gene expression. While research is still

in its early stages, this document consolidates the available data to support further

investigation into the therapeutic potential of this compound.

Introduction
Natural products remain a vital source of novel therapeutic agents. Sachaliside, a

phenylpropanoid glycoside, has garnered interest for its potential pharmacological effects. This

guide synthesizes the existing scientific literature on sachaliside, presenting its known

biological activities, underlying mechanisms of action, and the experimental methodologies

used in its investigation. The information is intended to serve as a foundational resource for

researchers and professionals in the field of drug discovery and development.
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Current research indicates that sachaliside exhibits a multi-targeted effect on cellular

processes, primarily elucidated through studies on its impact on gene expression in neuroglial

cells. While specific quantitative data on the bioactivities of isolated sachaliside remains

limited, preliminary studies suggest its involvement in several key biological pathways.

Gene Expression Regulation in Neuroglial Cells
A pivotal study investigating the effects of Rhodiola rosea extract and its constituents, including

sachaliside (referred to as triandrin), on the T98G human neuroglia cell line, revealed

significant deregulation of gene expression. Sachaliside was found to alter the expression of

1062 genes.[1][3] This broad-spectrum activity suggests a pleiotropic effect on cellular function.

The analysis of these downstream effects predicts that sachaliside may influence a variety of

physiological and pathological processes.[1][3]

Table 1: Predicted Biological and Pathological Processes Influenced by Sachaliside-Induced

Gene Deregulation[1][3]

Category
Predicted Associated
Disorders/Functions

Number of Deregulated
Genes

Neurological

Neurological Diseases,

Psychological Disorders,

Behavioral Disorders

95 (Neurological), 62

(Psychological), 50

(Behavioral)

Cardiovascular Cardiovascular Disease 72

Metabolic Metabolic Disease 63

Gastrointestinal Gastrointestinal Disease 163

Endocrine Endocrine System Disorders 60

Antioxidant Activity
While specific IC50 values for sachaliside in antioxidant assays are not yet widely reported in

the literature, its classification as a phenolic compound suggests inherent antioxidant potential.

Phenolic compounds are well-known for their ability to scavenge free radicals and chelate

metal ions, thereby mitigating oxidative stress. Further quantitative studies, such as DPPH and
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ABTS radical scavenging assays, are required to fully characterize the antioxidant capacity of

purified sachaliside.

Anti-inflammatory Activity
The gene expression profiling study in neuroglial cells indicated that sachaliside affects

pathways related to communication between innate and adaptive immune cells.[1] This

suggests a potential role in modulating inflammatory responses. However, direct evidence from

in vitro or in vivo anti-inflammatory models, such as measurements of nitric oxide (NO)

production or cyclooxygenase (COX) enzyme inhibition, is needed to confirm and quantify this

activity.

Signaling Pathways Modulated by Sachaliside
The analysis of deregulated genes in neuroglial cells treated with sachaliside points to its

influence on several key signaling pathways. Understanding these pathways is crucial for

elucidating the molecular mechanisms underlying its biological activities.

eNOS Signaling Pathway
The endothelial nitric oxide synthase (eNOS) signaling pathway is critical for cardiovascular

health, regulating vascular tone, and inhibiting platelet aggregation. The prediction that

sachaliside affects this pathway suggests it may have cardiovascular implications.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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